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Compound of Interest

Compound Name: Calcium chloride, hexahydrate

Cat. No.: B3029755 Get Quote

Essential Safety and Handling Guide for Calcium
Chloride Hexahydrate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with calcium chloride hexahydrate.

Adherence to these protocols is vital for ensuring a safe laboratory environment.

Calcium chloride hexahydrate is a salt that is highly soluble in water and hygroscopic, meaning

it readily absorbs moisture from the air.[1] While widely used, it poses significant hazards if

handled improperly, including causing serious eye irritation and potential burns to moist skin.[1]

[2][3][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. Always

use the following equipment when handling calcium chloride hexahydrate.

Table 1: Recommended Personal Protective Equipment
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Protection Type Equipment Specification Rationale & Citation

Eye & Face
Chemical safety goggles or

eyeglasses with side shields.

Required to prevent serious

eye irritation.[1][2] Conforms to

OSHA regulation 29 CFR

1910.133 or European

Standard EN166.[1][2]

Hand
Impervious gloves, such as

nitrile rubber.

Protects against skin irritation

and potential burns on moist

skin.[5][2][3] For short-term

contact, 0.12mm thickness is

suitable; for long-term contact,

use 0.38mm thickness.[6]

Body
Laboratory coat, overalls, or

PVC apron.

Minimizes contact with skin

and protects personal clothing

from contamination.[2][7]

Respiratory
Generally not required with

adequate ventilation.

A NIOSH/MSHA approved

respirator should be used if

dust is generated or in case of

large-scale use or

emergencies.[2][6][8]

Procedural Guidance: Donning and Doffing PPE
Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly.

Body Protection: Put on the laboratory coat or apron.

Hand Protection: Put on gloves, ensuring they fit properly and have no visible defects.

Eye Protection: Put on safety goggles.

Doffing (Taking Off) PPE:
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Gloves: Remove gloves first, peeling them off away from your body to avoid contaminating

your hands.

Hand Hygiene: Wash hands thoroughly.

Body Protection: Remove the laboratory coat or apron, turning it inside out as you remove it.

Eye Protection: Remove safety goggles.

Final Hand Hygiene: Wash hands again.

Operational and Disposal Plans
Proper operational and disposal procedures are critical for minimizing risk and environmental

impact.

Handling and Storage Protocol
Handling:

Ensure an eyewash station and safety shower are readily accessible.[1][2]

Work in a well-ventilated area or under a chemical fume hood to minimize dust exposure.[2]

[6][7]

Avoid generating dust during handling.[1][2][4][8]

Use cool water when dissolving calcium chloride, as the process generates significant heat.

[2]

Wash hands thoroughly after handling the substance.[2][9]

Storage:

Store in a cool, dry, well-ventilated area.[2][4]

Keep containers tightly closed to prevent the absorption of moisture, as the material is

hygroscopic.[5][2][4]
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Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is required in the event of a spill or personal exposure.

Table 2: First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Remove contact

lenses if present and easy to do.[3][6][8] Seek

medical attention if irritation persists.[1][8]

Skin Contact

Remove contaminated clothing.[7] Wash the

affected area immediately with plenty of water

for at least 15 minutes.[1][2] Seek medical

attention if irritation or other symptoms occur.[2]

[7]

Inhalation

Move the individual to fresh air immediately.[1]

[2][8] If the person is not breathing, provide

artificial respiration.[2] Seek medical attention if

symptoms occur.[1][8]

Ingestion

Do NOT induce vomiting.[5][2] If the person is

conscious and alert, give 2-4 cupfuls of water or

milk.[2] Never give anything by mouth to an

unconscious person.[5][2] Seek immediate

medical attention.[1][5]

Spill Cleanup Protocol:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.
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Put on all required PPE (safety goggles, gloves, lab coat, and a respirator if dust is present).

Carefully sweep or vacuum the spilled solid material.[1][2] Avoid actions that generate dust.

[1][2]

Place the collected material into a suitable, labeled container for disposal.[1][2][8]

Clean the spill area thoroughly.

Dispose of the waste according to institutional and local regulations.[1]

Disposal Plan
All waste material should be collected in a clearly labeled, sealed container.

Calcium chloride hexahydrate waste is considered chemical waste and must be disposed of

according to local, regional, and national hazardous waste regulations.[1]

Do not pour calcium chloride waste down the drain or release it into the environment, as it

can be harmful to aquatic life.[7][10]

Consult your institution's environmental health and safety department for specific disposal

procedures.

Workflow Visualization
To ensure rapid and correct response, the following workflow outlines the decision-making

process for handling a chemical spill.
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Emergency Response: Calcium Chloride Hexahydrate Spill

Spill Identified

Assess Spill Size
Is it a major spill?

Evacuate Area &
Alert Emergency Services

Yes

Don Appropriate PPE
(Goggles, Gloves, Respirator)

No (Minor Spill)

Report Incident

Contain & Clean Up Spill
(Avoid generating dust)

Package Waste in
Labeled Container

Decontaminate Area
& Equipment

Dispose of Waste via
EH&S Guidelines

Click to download full resolution via product page

Caption: Workflow for handling a calcium chloride hexahydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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